Cas no 1046861-20-4 (4-Bromo-2-chlorophenylboronic Acid)

4-Bromo-2-chlorophenylboronic acid is a boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds. Its halogen-substituted aromatic structure enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical applications. The compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in diverse synthetic protocols. Its high purity and well-defined reactivity profile ensure consistent performance in complex organic syntheses. Proper handling under inert conditions is recommended to maintain its integrity for optimal results in coupling reactions.

4-Bromo-2-chlorophenylboronic Acid structure

1046861-20-4 structure

Product Name:4-Bromo-2-chlorophenylboronic Acid

CAS No:1046861-20-4

MF:C₆H₅BBrClO₂

MW:235.270700216293

MDL:MFCD13195646

CID:840055

PubChem ID:53216313

Update Time:2025-06-07

4-Bromo-2-chlorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-2-chlorophenyl)boronic acid
- 4-BROMO-2-CHLOROPHENYLBORONIC ACID
- (4-Bromo-2-chlorophenyl)
- HVPHTYHDVLGKMO-UHFFFAOYSA-N
- 4-bromo-2-chlorophenyl boronic acid
- FCH1382265
- OR360775
- AX8230011
- Boronic acid,B-(4-bromo-2-chlorophenyl)-
- Y3588
- ST24020533
- SY105378
- 1046861-20-4
- SCHEMBL1425395
- AKOS015855855
- DB-114175
- DS-17484
- 4-Bromo-2-chlorophenylboronic acid(contains varying amounts of Anhydride)
- F15523
- (4-Bromo-2-chlorophenyl)boronicacid
- DTXSID10681561
- MFCD13195646
- WRB86120
- 4-Bromo-2-chlorophenylboronic Acid
- MDL： MFCD13195646
- Inchi： 1S/C6H5BBrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,10-11H
- InChI Key： HVPHTYHDVLGKMO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(B(O)O)=C(C=1)Cl

Computed Properties

Exact Mass: 233.92500
Monoisotopic Mass: 233.92545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.52 g/l) (25 º C),
PSA: 40.46000
LogP: 0.78230

4-Bromo-2-chlorophenylboronic Acid Pricemore >>

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